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The following table summarizes the optimized chromatographic conditions for the separation of

ertugliflozin and its five degradation products, achieving a rapid analysis in 4 minutes [1] [2].

Parameter

Description

Column

Mobile Phase A

Mobile Phase B

Gradient Program

Flow Rate

Column Temperature

Injection Volume

Sample Temperature

Run Time

Waters Acquity UPLC BEH C18 (50 x 2.1 mm, 1.7 um) [1] [2]

0.1% Formic acid in water [1] [2]

0.1% Formic acid in acetonitrile [1] [2]

Time (min)/%B: 0/3, 0.5/3, 2.5/98, 3.5/98, 3.6/3, 4/3 [1] [2]

0.4 mL/min [1] [2]

35 °C [1] [2]

0.5 L [1] [2]

10 °C [1] [2]

4.0 min [1] [2]
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Mass spectrometric detection was performed using a single quadrupole mass detector with an electrospray
ionization (ESI) source. The method utilized dual polarity (positive and negative mode) with a scan range
from 100 to 1200 Daltons (Da). Key source parameters included a desolvation temperature of 350 °C, a
desolvation gas flow of 700 L/h, and a cone gas flow of 60 L/h [1] [2].

For definitive structural characterization, High-Resolution Mass Spectrometry (HRMS) was employed
using a Thermo Q Exactive Orbitrap mass spectrometer. The system was operated with a spray voltage of 3.5

kV, capillary temperature of 270 °C, and auxiliary gas heater temperature of 440 °C [1] [2].

Identified Degradation Products

Forced degradation studies conducted as per ICH guidelines revealed that ertugliflozin is relatively stable
under thermal, photolytic, and alkaline hydrolysis conditions but undergoes significant degradation under
acidic and oxidative stress [1] [2]. The following table lists the five novel degradation products (DPs)

identified and characterized.

Mass
Degradation Stress [M+H]+ m/z [M+H]+ m/z
. Molecular Formula Error
Product Condition Calculated Observed
(ppm)
DP-1 Acid C~25~H~30~CINO~8~ 508.1738 508.1724 -1.77 [1]
Hydrolysis
DP-2 Acid C~21~H~19~ClO~4~ 371.1050 371.1037 -2.05 [1]
Hydrolysis
DP-3 Acid C~23~H~21~CIO~5~ 413.1156 413.1139 -2.82 [1]
Hydrolysis
DP-4 Acid C~21~H~18~Cl~2~0O~3~ 389.0711 389.0694 -2.95 [1]
Hydrolysis
DP-5 Oxidative C~20~H~21~CIO~7~ 409.1054 409.1037 -2.92 [1]
Hydrolysis
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Experimental Protocol

This section provides a step-by-step protocol for conducting forced degradation studies and analyzing the

products based on the cited research [1] [2] [3].

Materials and Reagents

API: Ertugliflozin active pharmaceutical ingredient (API).

Chemicals: Hydrochloric acid (HCI), sodium hydroxide (NaOH), hydrogen peroxide (H~2~0~2~)
(30%), all analytical grade.

Solvents: Acetonitrile (HPLC grade), formic acid (LC-MS grade).

Water: Milli-Q water or equivalent.

Forced Degradation Studies

Prepare separate stress conditions as follows. The specific concentrations and durations should be optimized

to achieve 10-20% degradation.

¢ Acid Hydrolysis: Treat ertugliflozin with 0.1-1.0 M HCI at room temperature or elevated
temperatures (e.g., 60°C) for a specified time.

e Oxidative Hydrolysis: Treat ertugliflozin with 1-3% H~2~0~2~ at room temperature for a specified
time.

¢ Neutral & Base Hydrolysis: Treat with water and 0.1-1.0 M NaOH, respectively.

e Thermal & Photolytic Stress: Expose the solid API to dry heat (e.g., 105°C) and UV/visible light as
per ICH Q1B.

Quenching:
e Acidic Samples: Neutralize with a saturated solution of ammonium carbonate (NH~4~)~2~CO~3~)

3],

e Oxidative Samples: Dilute with the mobile phase to stop the reaction [3].

Sample Preparation

e Dissolve and dilute the stressed samples (and a control) in a 1:1 (v/v) mixture of water and
acetonitrile to achieve a final concentration of approximately 1 mg/mL of ertugliflozin [1] [2].
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¢ Filter the solutions through a 0.22 pm membrane filter before UHPLC injection.

UHPLC-MS Analysis

¢ Follow the chromatographic and mass spectrometric conditions listed in the methodology table
above.
e Use the described gradient for elution.

Degradant Isolation and Characterization

¢ Isolation: Isolate individual degradation products from the bulk degradation mixture using semi-
preparative HPLC (e.g., Luna C18 column, 150 x 25 mm, 5 um). Collect pure fractions and lyophilize

[1][3].
e Structural Elucidation: Characterize the isolated solids using a combination of techniques:
o HRMS: For accurate mass and fragmentation patterns [1] [2].
o NMR Spectroscopy: Record 1H, 13C, and 2D NMR (e.g., in DMSO-d6) for definitive structural
confirmation [1] [2].
o FT-IR: To identify functional groups [1] [2].

Workflow and Degradation Pathway Visualization

The following diagrams outline the overall experimental workflow and the logical relationship between

stress conditions and the resulting degradation products.
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Conclusion
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The developed UHPLC-MS method is a robust, stability-indicating tool capable of separating ertugliflozin
from its five novel degradation products in a short 4-minute runtime [1] [2]. The application of hyphenated
techniques like HRMS and NMR provides concrete structural confirmation of the degradants, which is

crucial for understanding drug stability and developing safe pharmaceutical products.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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